Cas no 1021257-43-1 (3-(2-methoxyphenyl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazine)

• Product Name: 3-(2-methoxyphenyl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazine
• CAS No: 1021257-43-1
• MF: C₁₉H₂₀N₄O₃S₂
• MW: 416.517101287842
• CID: 6103919
• PubChem ID: 25840245
• Update Time: 2025-10-25

3-(2-methoxyphenyl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazine
• AKOS024496507
• 3-(2-methoxyphenyl)-6-(4-thiophen-2-ylsulfonylpiperazin-1-yl)pyridazine
• VU0634460-1
• 3-(2-methoxyphenyl)-6-(4-(thiophen-2-ylsulfonyl)piperazin-1-yl)pyridazine
• F5089-1492
• 1021257-43-1

• Inchi： 1S/C19H20N4O3S2/c1-26-17-6-3-2-5-15(17)16-8-9-18(21-20-16)22-10-12-23(13-11-22)28(24,25)19-7-4-14-27-19/h2-9,14H,10-13H2,1H3
• InChI Key： TWOTYXJMHHCLTF-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCN(C2=CC=C(C3C=CC=CC=3OC)N=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 416.09768286g/mol
• Monoisotopic Mass: 416.09768286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-(2-methoxyphenyl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazine

Comprehensive Overview of 3-(2-methoxyphenyl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazine (CAS No. 1021257-43-1)

The compound 3-(2-methoxyphenyl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazine (CAS No. 1021257-43-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This pyridazine derivative incorporates a methoxyphenyl group and a thiophene-sulfonyl piperazine moiety, making it a promising candidate for drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic pathways.

In recent years, the demand for sulfonyl-containing compounds like 3-(2-methoxyphenyl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazine has surged, driven by their versatility in medicinal chemistry. These compounds are often explored for their potential as kinase inhibitors, G-protein-coupled receptor (GPCR) modulators, and central nervous system (CNS) agents. The presence of the thiophene ring and piperazine scaffold enhances binding affinity to biological targets, a topic frequently searched by professionals in drug design and computational chemistry.

The synthesis of CAS No. 1021257-43-1 involves multi-step organic reactions, including Suzuki coupling, sulfonylation, and nucleophilic substitution. These methods are widely discussed in academic forums and patent literature, reflecting the compound's relevance in high-throughput screening (HTS) and lead optimization. Its molecular weight and logP value suggest favorable pharmacokinetic properties, aligning with the growing interest in bioavailability enhancement strategies.

From an industrial perspective, 3-(2-methoxyphenyl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazine is often highlighted in discussions about fragment-based drug discovery (FBDD) and scaffold hopping. These approaches are trending in AI-driven drug development, where researchers leverage machine learning to predict compound efficacy. The compound's hydrogen bond acceptors and rotatable bonds make it a suitable subject for molecular docking studies, a hot topic in cheminformatics.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many sulfonamide derivatives, this molecule exhibits low ecotoxicity, addressing concerns about green chemistry and sustainable synthesis. Its stability under physiological conditions further supports its potential for preclinical trials, a frequently searched term among pharmacology enthusiasts.

In summary, 3-(2-methoxyphenyl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazine (CAS No. 1021257-43-1) represents a multifaceted compound with broad implications for drug discovery and material innovation. Its structural complexity and functional diversity continue to inspire research across interdisciplinary fields, from medicinal chemistry to biotechnology.